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Compound of Interest

Compound Name: 3'-Hydroxypuerarin

Cat. No.: B039933 Get Quote

Essential Safety and Handling Guide for 3'-
Hydroxypuerarin
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3'-
Hydroxypuerarin. Adherence to these procedures is essential to ensure personal safety and

minimize environmental impact.

Hazard Identification and Chemical Properties
3'-Hydroxypuerarin is an isoflavonoid antioxidant.[1][2] While a comprehensive safety data

sheet (SDS) is not readily available in the public domain, it is prudent to handle this compound

as potentially hazardous. It is supplied as a beige, odorless, powdered solid.[3]

Key Chemical Data:
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Property Value Source

CAS Number 117060-54-5 [1]

Molecular Formula C₂₁H₂₀O₁₀ [4]

Molecular Weight 432.4 g/mol [1]

Appearance Powder Solid [5]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[5][6]

Storage Store at -20°C [1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3'-Hydroxypuerarin to prevent skin contact,

inhalation, and eye exposure.[7][8]

Recommended PPE for Handling 3'-Hydroxypuerarin:
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves (powder-free).

Double-gloving is

recommended.[9]

Protects against skin contact.

Powder-free gloves prevent

contamination and absorption

of the compound by the

powder.[7] Gloves should be

changed every 30-60 minutes

or immediately if contaminated

or damaged.[7]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield is

required when there is a risk of

splashing or powder dispersal.

[10][11]

Provides a barrier against

airborne particles and potential

splashes, protecting the eyes

and face from irritation.[10]

Body Protection A long-sleeved laboratory coat.
Shields skin and personal

clothing from contamination.

Respiratory Protection

For handling powders, a

NIOSH-approved air-purifying

respirator with a P100 (or

FFP3) particulate filter is

required.[10]

Protects the respiratory system

from the inhalation of fine dust

particles.[10] Surgical masks

offer little to no protection from

chemical dust.[7]

Safe Handling and Operational Workflow
All handling of 3'-Hydroxypuerarin powder should be conducted within a certified chemical

fume hood to minimize inhalation risk.

Step-by-Step Handling Procedure:

Preparation: Ensure the chemical fume hood is operational. The work area should be clean

and uncluttered. Designate a specific area for handling the compound.

PPE Donning: Put on all required PPE in the following order: lab coat, respirator, safety

goggles, and then gloves. Ensure the cuffs of the lab coat are tucked into the outer gloves.
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Weighing and Transfer: Perform all weighing and transfers of solid 3'-Hydroxypuerarin
inside the fume hood. Use appropriate tools, such as spatulas, and handle the material

gently to avoid creating dust.

Dissolution: If preparing a solution, add the solvent to the weighed powder slowly to avoid

splashing.

Post-Handling: After handling, decontaminate the work surface. Carefully remove and

dispose of PPE as outlined in the disposal plan. Wash hands thoroughly with soap and

water.

Disposal Plan
All waste materials contaminated with 3'-Hydroxypuerarin should be treated as hazardous

waste.

Waste Disposal Guidelines:

Waste Type Disposal Procedure

Solid Waste (unused compound, contaminated

wipes, etc.)

Collect in a designated, properly labeled, and

sealed hazardous waste container.[12] The label

should clearly state "Hazardous Waste" and "3'-

Hydroxypuerarin".[12]

Contaminated Sharps (needles, scalpels)
Dispose of in a designated sharps container for

hazardous chemical waste.

Liquid Waste (solutions)
Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.[3]

Empty Vials

Rinse the vial with a suitable solvent (e.g.,

ethanol or DMSO) three times. Collect the

rinsate as hazardous liquid waste. The rinsed

vial can then be disposed of as regular

laboratory glass waste, unless institutional

policy dictates otherwise.
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Final disposal of all hazardous waste must be conducted through a licensed environmental

waste management company, likely via incineration.[12] Always follow local, state, and federal

regulations for hazardous waste disposal.[12]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of 3'-
Hydroxypuerarin.
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Preparation

Handling (in Fume Hood)

Cleanup & Disposal

1. Prepare Work Area
(Clean & in Fume Hood)

2. Don Full PPE
(Coat, Respirator, Goggles, Gloves)

3. Weigh & Transfer Powder

Proceed to Handling

4. Prepare Solution (if needed)

5. Decontaminate Surfaces

Proceed to Cleanup

6. Dispose of Waste
(Solid & Liquid)

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 3'-Hydroxypuerarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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